Cas no 137910-65-7 (2,4-Pentadienenitrile, 5-(diethylamino)-2-[(4-nitrophenyl)sulfonyl]-)

• Product Name: 2,4-Pentadienenitrile, 5-(diethylamino)-2-[(4-nitrophenyl)sulfonyl]-
• CAS No: 137910-65-7
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 1246858
• PubChem ID: 71341799
• Update Time: 2025-04-20

2,4-Pentadienenitrile, 5-(diethylamino)-2-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienenitrile, 5-(diethylamino)-2-[(4-nitrophenyl)sulfonyl]-
• 5-(diethylamino)-2-(4-nitrophenyl)sulfonylpenta-2,4-dienenitrile
• 137910-65-7
• 5-(Diethylamino)-2-(4-nitrobenzene-1-sulfonyl)penta-2,4-dienenitrile
• DTXSID20768655

• Inchi： 1S/C15H17N3O4S/c1-3-17(4-2)11-5-6-15(12-16)23(21,22)14-9-7-13(8-10-14)18(19)20/h5-11H,3-4H2,1-2H3
• InChI Key： SQMRUOYMQQUULL-UHFFFAOYSA-N
• SMILES： S(C(C#N)=CC=CN(CC)CC)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 335.09411
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 104.31